Cas no 89202-91-5 (1H-Pyrazole-3-carboxylic acid, 1,4,5-trimethyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1,4,5-trimethyl-, ethyl ester
• CAS No: 89202-91-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD34169163
• CID: 609020
• PubChem ID: 20687125
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1,4,5-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1,4,5-trimethyl-, ethyl ester
• ethyl 1,4,5-trimethylpyrazole-3-carboxylate
• 1,4,5-Trimethyl-1H-pyrazole-3-carboxylic acid ethyl ester
• 89202-91-5
• DTXSID00609390
• SCHEMBL22900489
• Ethyl 1,4,5-trimethyl-1H-pyrazole-3-carboxylate

• MDL： MFCD34169163
• Inchi： 1S/C9H14N2O2/c1-5-13-9(12)8-6(2)7(3)11(4)10-8/h5H2,1-4H3
• InChI Key： DDZFSJKJUGMGLG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives